Methyl 5-amino-4-fluoro-2-methylbenzoate
Overview
Description
“Methyl 5-amino-4-fluoro-2-methylbenzoate” is a chemical compound with the molecular formula C9H10FNO2 . It has a molecular weight of 183.18 g/mol . It is a solid substance .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H10FNO2/c1-5-3-7(10)8(11)4-6(5)9(12)13-2/h3-4H,11H2,1-2H3 .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It should be stored in a dark place, sealed in dry conditions, at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Methyl 5-amino-4-fluoro-2-methylbenzoate, a compound related to the benzo[b]thiophen and benzothiazole families, has been the focus of various synthetic and chemical property studies. For instance, Chapman et al. (1968) explored the synthesis of halogenobenzo[b]thiophens, which are structurally related to this compound, through cyclisation and bromination methods (Chapman, Clarke, & Sawhney, 1968). Similarly, Hutchinson et al. (2001) synthesized fluorinated 2-(4-aminophenyl)benzothiazoles, demonstrating the chemical versatility of such compounds (Hutchinson et al., 2001).
Application in Sensor Technology
A study by Ye et al. (2014) developed a fluorogenic chemosensor based on o-aminophenol derivatives, which showcases the potential application of this compound in sensor technology. This sensor exhibited high selectivity and sensitivity toward aluminum ions, demonstrating the applicability of such compounds in analytical chemistry (Ye et al., 2014).
Antitumor Properties
The antitumor properties of compounds related to this compound have been a significant area of research. Bradshaw et al. (2002) discussed the development of amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles, indicating the potential therapeutic applications of these compounds in cancer treatment (Bradshaw et al., 2002).
Environmental Applications
Londry and Fedorak (1993) utilized fluorinated compounds, including those structurally similar to this compound, to study the degradation pathway of m-cresol in a methanogenic consortium. This indicates the potential environmental applications of such compounds in understanding and monitoring biodegradation processes (Londry & Fedorak, 1993).
Imaging and Diagnostic Applications
Fluorinated 2-arylbenzothiazoles, similar in structure to this compound, have been explored as potential PET cancer imaging agents. Wang et al. (2006) synthesized carbon-11 labeled fluorinated 2-arylbenzothiazoles, suggesting the use of these compounds in imaging tyrosine kinase in cancers (Wang et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
methyl 5-amino-4-fluoro-2-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-5-3-7(10)8(11)4-6(5)9(12)13-2/h3-4H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCVMUYADSWTKEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)OC)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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